Cas no 599-91-7 (Propyl 4-Toluenesulfonate)

• Product Name: Propyl 4-Toluenesulfonate
• CAS No: 599-91-7
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• MDL: MFCD00059244
• CID: 38691
• PubChem ID: 87576587
• Update Time: 2025-06-09

Propyl 4-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Propyl p-toluenesulfonate
• 4-Methylbenzenesulfonic acid propyl ester
• n-Propyl p-Toluenesulfonate
• propyl 4-methylbenzenesulfonate
• p-Toluenesulfonic Acid Propyl Ester
• Propyl tosylate
• Benzenesulfonic acid, 4-methyl-, propyl ester
• p-Toluenesulfonic acid, propyl ester
• Propyl toluene-4-sulphonate
• p-Toluenesulfonic acid n-propyl ester
• JTTWNTXHFYNETH-UHFFFAOYSA-N
• propanol tosylate
• propyl 4-toluene-sulfonate
• p-Toluolsulfosaurepropylester
• SC
• propyl 4-methylbenzene-1-sulfonate
• FT-0698661
• SY053183
• InChI=1/C10H14O3S/c1-3-8-13-14(11,12)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H
• NS00034277
• CS-0152046
• UNII-G4M5N22X54
• 599-91-7
• T0726
• G4M5N22X54
• Z1269122153
• toluene-4-sulfonic acid propyl ester
• Propyl 4-methylbenzenesulfonate #
• MFCD00059244
• p-toluene-sulphonic acid-n-propyl ester
• F12020
• CCRIS 9150
• AMY846
• NSC11005
• EN300-6740857
• DTXSID9060522
• AKOS015891378
• PROPYL 4-TOLUENESULFONATE
• p-toluenesulphonic acid-n-propyl ester
• NSC-11005
• EINECS 209-978-5
• n-propyl 4-methylbenzenesulfonate
• A856991
• DS-11707
• SCHEMBL156710
• NSC 11005
• Propyl p-Toluenesulfonate; Propyl 4-methylbenzenesulfonate; Propyl tosylate; NSC 11005
• DB-025346
• DTXCID7042726
• AAA59991
• 209-978-5
• Propyl 4-Toluenesulfonate

• MDL： MFCD00059244
• Inchi： 1S/C10H14O3S/c1-3-8-13-14(11,12)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key： JTTWNTXHFYNETH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC

Computed Properties

• Exact Mass: 214.06600
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: No data available
• Density: 1.15
• Melting Point: No data available
• Boiling Point: 156°C/3mmHg(lit.)
• Flash Point: 147.8±19.3 °C
• Refractive Index: 1.5065-1.5085
• PSA: 51.75000
• LogP: 3.19110

Propyl 4-Toluenesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Propyl 4-Toluenesulfonate

Propyl 4-Toluenesulfonate (CAS No. 599-91-7): An Overview of Its Properties, Applications, and Recent Research Advances

Propyl 4-toluenesulfonate (CAS No. 599-91-7) is a versatile organic compound that has gained significant attention in various fields of chemistry and pharmaceutical sciences. This compound, also known as propyl p-toluenesulfonate or propyl tosylate, is a derivative of toluene sulfonic acid and is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research advancements of propyl 4-toluenesulfonate.

Chemical Structure and Properties

Propyl 4-toluenesulfonate has the molecular formula C₁₀H₁₂O₃S and a molecular weight of 208.26 g/mol. The compound features a toluene ring with a sulfonic acid group at the para position, which is esterified with a propyl alcohol moiety. This unique structure endows propyl 4-toluenesulfonate with several notable properties:

• Solubility: It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.
• Stability: The compound is stable under normal conditions but may decompose at high temperatures or in the presence of strong acids or bases.
• Reactivity: The sulfonic acid ester group makes it an excellent leaving group in nucleophilic substitution reactions, which is crucial for its use as a synthetic intermediate.

Synthetic Applications

Propyl 4-toluenesulfonate is widely used as a synthetic intermediate in the pharmaceutical industry. One of its primary applications is in the synthesis of active pharmaceutical ingredients (APIs) and drug candidates. For example, it can be used to introduce alkyl groups into complex molecules through nucleophilic substitution reactions. This versatility makes it an essential reagent in the development of new drugs and therapeutic agents.

In addition to pharmaceuticals, propyl 4-toluenesulfonate finds applications in the synthesis of agrochemicals, such as herbicides and pesticides. Its ability to facilitate selective functional group transformations makes it valuable in the design of more effective and environmentally friendly agricultural products.

Recent Research Advances

The field of organic synthesis is continually evolving, and recent research has shed new light on the potential applications and improvements in the use of propyl 4-toluenesulfonate. One notable study published in the Journal of Organic Chemistry explored the use of propyl 4-toluenesulfonate as a catalyst in asymmetric synthesis reactions. The researchers demonstrated that propyl 4-toluenesulfonate could significantly enhance the enantioselectivity of certain transformations, leading to more efficient and cost-effective methods for producing chiral compounds.

Another area of interest is the use of propyl 4-toluenesulfonate in green chemistry initiatives. A study published in Green Chemistry investigated the application of propyl 4-toluenesulfonate in solvent-free reactions. The results showed that using propyl 4-toluenesulfonate under solvent-free conditions not only reduced waste but also improved reaction yields and selectivity. This approach aligns with the principles of sustainable chemistry and offers promising avenues for industrial processes.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While propyl 4-toluenesulfonate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, it is advisable to work under a fume hood to prevent inhalation of vapors.

Conclusion

Propyl 4-toluenesulfonate (CAS No. 599-91-7) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical development, and agrochemical production. Its unique chemical properties make it an essential reagent for various synthetic transformations. Recent research advancements have further expanded its utility, particularly in areas such as asymmetric synthesis and green chemistry. As research continues to evolve, propyl 4-toluenesulfonate is likely to play an increasingly important role in the development of new materials and technologies.